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Compound of Interest

Compound Name:
Bicyclo[2.2.1]heptane-2-carbonyl

chloride

Cat. No.: B1267036 Get Quote

An In-depth Technical Guide to Bicyclo[2.2.1]heptane-2-carbonyl chloride For Researchers,

Scientists, and Drug Development Professionals

Abstract
Bicyclo[2.2.1]heptane-2-carbonyl chloride, also known as 2-norbornane carbonyl chloride, is

a highly reactive and structurally significant synthetic intermediate. Its rigid, strained bicyclic

framework and electrophilic acyl chloride group make it a valuable building block in the

synthesis of complex molecules, particularly in medicinal chemistry and materials science. This

document provides a comprehensive overview of its molecular structure, physicochemical

properties, synthesis, and spectral characterization. Detailed experimental protocols and visual

diagrams of key processes are included to support advanced research and development.

Molecular Structure and Properties
Bicyclo[2.2.1]heptane-2-carbonyl chloride (C₈H₁₁ClO) consists of a norbornane

(bicyclo[2.2.1]heptane) scaffold with a carbonyl chloride substituent at the C2 position. The

rigid, bridged ring system results in distinct stereoisomers, primarily the endo and exo forms,

which differ in the spatial orientation of the substituent. This stereochemistry significantly

influences the molecule's reactivity and the properties of its derivatives.
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The key physical and chemical properties of Bicyclo[2.2.1]heptane-2-carbonyl chloride are

summarized in the table below.

Property Value Reference(s)

Molecular Formula C₈H₁₁ClO [1][2]

Molecular Weight 158.62 g/mol [1][2]

CAS Number 35202-90-5 [1][3]

Synonyms
2-Norbornane carbonyl

chloride
[3]

Boiling Point
359-361 K (86-88 °C) at 0.023

bar (17.25 torr)
[3]

Predicted Density 1.1 g/cm³ [1]

Stereoisomerism: Endo vs. Exo
The orientation of the carbonyl chloride group relative to the six-membered ring of the

norbornane structure defines the exo and endo isomers. The exo isomer, with the substituent

oriented away from the C7 bridge, is generally the thermodynamically more stable product.[1]

The kinetically favored product in some synthetic routes, however, can be the endo isomer.[1]

Distinguishing between these isomers is critical and is typically achieved using ¹H NMR

spectroscopy by analyzing coupling constants.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1267036?utm_src=pdf-body
https://www.benchchem.com/product/b1267036
https://m.chemicalbook.com/ProductChemicalPropertiesCB3465181_EN.htm
https://www.benchchem.com/product/b1267036
https://m.chemicalbook.com/ProductChemicalPropertiesCB3465181_EN.htm
https://www.benchchem.com/product/b1267036
https://webbook.nist.gov/cgi/inchi?ID=C35202905&Mask=4
https://webbook.nist.gov/cgi/inchi?ID=C35202905&Mask=4
https://webbook.nist.gov/cgi/inchi?ID=C35202905&Mask=4
https://www.benchchem.com/product/b1267036
https://www.benchchem.com/product/b1267036
https://www.benchchem.com/product/b1267036
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exo Isomer

Endo Isomer

Substituent 'away' from C7 bridge
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(Kinetically favored)

Click to download full resolution via product page

Figure 1. Stereoisomers of Bicyclo[2.2.1]heptane-2-carbonyl chloride.

Crystallographic Data
While crystallographic data for the highly reactive Bicyclo[2.2.1]heptane-2-carbonyl chloride
is not readily available, analysis of its stable precursor, (±)-3-Benzoylbicyclo[2.2.1]heptane-2-

carboxylic acid, provides insight into the core framework's bond lengths and angles.[4] Steric

interactions between substituents can induce significant twisting of the bicyclic structure.[4]

Synthesis and Experimental Protocols
The primary synthetic route to Bicyclo[2.2.1]heptane-2-carbonyl chloride is a two-stage

process starting from a Diels-Alder cycloaddition, followed by conversion of the resulting

carboxylic acid to the acyl chloride.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1267036?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

